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Compound of Interest

Compound Name: C20H29FN2O2

Cat. No.: B12624050 Get Quote

Core Directive: Operational Autonomy & Risk
Profile
Chemical Identity Verification:

Formula: C20H29FN2O2[1][2][3][4][5][6][7]

Common Name: AC-260584[1][2][6][7]

Systematic Name: 4-[3-(4-butylpiperidin-1-yl)propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one[1]

[7]

Pharmacology: Potent M1 Muscarinic Receptor Allosteric Agonist[1]

Executive Safety Summary: You are handling AC-260584, a potent neuroactive research

compound.[1] Unlike standard reagents, this molecule is designed to modulate the central

nervous system (M1 receptors).[1] While specific LD50 data may be limited for this research

chemical, you must treat it as a High-Potency Compound (HPC).[1]

The Hazard: The primary risk is cholinergic overstimulation (SLUDGE syndrome: Salivation,

Lacrimation, Urination, Defecation, GI distress, Emesis) via inhalation of dust or dermal

absorption.[1] Standard "lab coat and glasses" protocols are insufficient for handling the neat

powder.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12624050?utm_src=pdf-interest
https://www.benchchem.com/product/b12624050?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://pubchemlite.lcsb.uni.lu/compounds?query=C20H29FN2O2
https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL2022960
https://www.drugfuture.com/gsrs/substance/m4pn46n313
https://www.invivochem.cn/ac-260584.html
https://pubchem.ncbi.nlm.nih.gov/compound/ac-260584
https://pubchem.ncbi.nlm.nih.gov/substance/223828009
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://pubchemlite.lcsb.uni.lu/compounds?query=C20H29FN2O2
https://pubchem.ncbi.nlm.nih.gov/compound/ac-260584
https://pubchem.ncbi.nlm.nih.gov/substance/223828009
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://pubchem.ncbi.nlm.nih.gov/substance/223828009
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12624050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment & PPE Tiering System
Effective safety relies on matching protection to the specific physical state of the compound.[1]

Table 1: PPE Selection Matrix
Feature Tier 1: Solution Handling

Tier 2: Powder Handling

(High Risk)

Activity

Pipetting, aliquoting (<10 mM

solutions), cell culture dosing.

[1]

Weighing neat powder,

reconstituting stock solutions,

cleaning spills.[1]

Primary Risk
Dermal absorption via splash;

aerosol generation.[1]

Inhalation of particulates;

direct high-concentration

dermal contact.[1]

Engineering Control
Class II Biosafety Cabinet or

Fume Hood.[1]

Chemical Fume Hood or

Powder Weighing Enclosure.

[1]

Respiratory

Surgical mask (if in hood) or

N95 (if outside containment).

[1]

P100 Respirator (minimum) or

PAPR (Powered Air Purifying

Respirator).[1]

Dermal (Hands)
Nitrile Gloves (Single layer,

>0.11 mm).[1]

Double Nitrile Gloves (Outer:

0.11mm, Inner: 0.08mm).[1]

Dermal (Body)
Standard Lab Coat

(Cotton/Poly).[1]

Tyvek® IsoClean® (or

equivalent) disposable lab

coat/sleeves with cuffs.[1]

Eye Protection
Safety Glasses with side

shields.[1]

Chemical Splash Goggles

(indirect venting).[1]

Scientific Integrity: The "Why" Behind the Protocol
1. The Double-Glove Necessity:

Causality: Most organic solvents used to reconstitute AC-260584 (e.g., DMSO, Ethanol) act

as permeation enhancers, carrying the lipophilic drug through nitrile rubber.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7dc44e67-dbb8-47ef-b72a-075263f669b6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12624050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Wearing two pairs creates a "sacrificial layer."[1] If the outer glove is splashed, it

can be stripped immediately without exposing the skin.[1] The air gap between layers also

reduces diffusion rates.[1]

2. Respiratory Logic (P100 vs. N95):

Causality: M1 agonists are active at nanomolar concentrations.[1] An N95 filters 95% of

particles >0.3 microns.[1] In a powder spill, static charge can aerosolize sub-micron particles

that bypass N95 face seals.[1]

Protocol: A P100 (HEPA equivalent) filter captures 99.97% of particles, providing the

necessary protection factor (APF) for potent solids.[1]

Operational Protocol: Gowning & Handling
Phase A: Donning (Gowning Up) for Powder Handling

Pre-Check: Verify Fume Hood flow is >100 fpm (feet per minute).

Shoe Covers: Don disposable shoe covers to prevent tracking powder out of the zone.[1]

Hand Wash: Thoroughly wash and dry hands.[1]

Inner Gloves: Don the first pair of nitrile gloves (extended cuff preferred).[1] Inspect for

micro-tears by trapping air and squeezing.[1]

Tyvek Gown: Don the disposable gown. Ensure the cuffs cover the inner glove wrists.[1]

Respiratory/Eye Protection:

Don P100 respirator.[1] Perform a User Seal Check (block inlet, inhale; block exhaust,

exhale).

Don chemical goggles over the respirator.[1]

Outer Gloves: Don the second pair of nitrile gloves. Pull the cuff over the Tyvek sleeve.[1]

Validation: You now have a sealed system: Skin -> Inner Glove -> Gown Cuff -> Outer

Glove.[1]
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Phase B: The "Static-Free" Weighing Protocol
AC-260584 powder is often electrostatic.[1] Static discharge can cause powder to "jump" off

the spatula, creating an invisible aerosol cloud.[1]

Ionization: Use an anti-static gun or ionizer bar inside the weigh enclosure before opening

the vial.[1]

Taring: Place the weigh boat in the balance. Close the door. Tare.

Transfer: Open the side door of the enclosure (minimize air turbulence).[1] Gently transfer

powder.[1]

Solvent Addition:Add solvent (DMSO) to the vial inside the hood. Do not remove the powder;

turn it into a solution immediately to eliminate the inhalation risk.[1]

Phase C: Doffing (De-Gowning) - The Critical Step[1]
Most exposures occur here due to cross-contamination.

Outer Gloves: Remove using the "Beak Method" (pinch outside, pull off, ball in hand, slide

finger under second glove).[1] Discard in hazardous waste.

Gown: Unzip and peel away from the neck, rolling the outside inward.[1] Do not touch the

outside front.[1]

Goggles/Respirator: Remove goggles first, then respirator.[1] Wipe reusable gear with 70%

Ethanol.[1]

Inner Gloves: Remove last.

Wash: Wash hands with soap and cool water (warm water opens pores, increasing

absorption risk).[1]

Visualization: Workflow & Logic
Diagram 1: PPE Decision Logic for AC-260584
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Start: Handling AC-260584

Physical State?

Solid / Powder

Weighing/Stock Prep

Solution (<10mM)

Dilution/Assay

High Risk: Inhalation Moderate Risk: Splash

Engineering: Fume Hood / Enclosure

PPE TIER 2:
- P100 Respirator

- Double Nitrile Gloves
- Tyvek Sleeves/Gown

- Splash Goggles

Engineering: Biosafety Cabinet / Hood

PPE TIER 1:
- Safety Glasses

- Single Nitrile Gloves
- Standard Lab Coat

Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE based on the physical state of AC-

260584.

Diagram 2: Safe Donning & Doffing Sequence
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Phase A: Donning (Entry) Phase B: Doffing (Exit)

1. Shoe Covers
& Hand Wash

2. Inner Gloves
(Inspect)

3. Tyvek Gown
(Over Inner Cuff)

4. Respirator &
Goggles

5. Outer Gloves
(Over Gown Cuff)

EXPERIMENTAL WORK
(In Fume Hood)

6. Remove Outer
Gloves (In Hood)

7. Remove Gown
(Roll Inside-Out)

8. Remove Eye/Resp
Protection

9. Remove Inner
Gloves & Wash

Click to download full resolution via product page

Caption: Step-by-step workflow for gowning (donning) and de-gowning (doffing) to minimize

exposure risk.

Emergency Response & Disposal
Spill Management (Powder):

Evacuate the immediate area. Allow dust to settle (15 mins).[1]

Don Tier 2 PPE.[1]

Cover spill with wet paper towels (soaked in weak detergent) to prevent aerosolization.[1]

Do not dry sweep.[1]

Wipe inward from the perimeter.[1]

Dispose of all waste as Hazardous Chemical Waste (Incineration recommended).[1]

First Aid (Exposure):

Inhalation: Move to fresh air immediately. Monitor for cholinergic symptoms (drooling,

pinpoint pupils).[1] Seek medical attention.

Skin: Wash with soap and water for 15 minutes.[1] Do not use ethanol on skin (enhances

absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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